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TEAE Management & Dose Modification Guidelines

The following table summarizes the management strategies for common TEAEs and the corresponding dose

modification protocol as guided by the prescribing information [1].

Recommended Management
Strategies

Adverse Event

Dose Modification

Diarrhea Manage with antidiarrheal medications
(e.g., loperamide) [1].

Ovarian Toxicity Monitor for menstrual irregularity,
symptoms of estrogen deficiency (hot
flashes, night sweats) [1]. Inform patients
of potential risk to fertility before
treatment [1].

* Grade 3 or higher: Withhold
dose until recovery to < Grade 1,
then resume at a reduced dose

[1].

Not specified in available data.
Management may involve clinical
monitoring and consultation.
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Adverse Event

Hypophosphatemia

Hepatotoxicity

Non-Melanoma Skin
Cancer

Rash / Skin
Disorders

Recommended Management
Strategies

Monitor phosphate levels regularly;
provide phosphate supplements as
necessary [1] [2].

Monitor liver function tests (ALT/AST)
regularly [1].

Perform dermatologic evaluations before
initiation and routinely during treatment

[1].

Supportive care; most events were low
grade [2].

Long-Term Safety & TEAE Profile

Dose Modification

* Grade 3 (>2.0 - 4.0 mg/dL):
Withhold dose until recovery to <
Grade 1, then resume at a
reduced dose [1].

* Grade 3 (ALT/AST >5.0 - 20.0 x
ULN): Withhold dose until
recovery to baseline grade, then
resume at a reduced dose [1].

No dose modification specified. All
reported cases were successfully
excised without requiring
treatment discontinuation [3].

Not specified in available data.

Long-term follow-up data from the Phase 3 DeFi trial provides critical context for the frequency and

evolution of TEAEs over time [4] [3] [1]. The safety population for these analyses included 69 patients with

a median exposure duration of 33.6 months [4] [3].

e TEAE Trends Over Time: The majority of TEAEs were Grade 1 or 2 in severity and predominantly
reported during the first year of treatment [4]. The incidence and severity of frequently reported
TEAES decreased in subsequent years of treatment [3] [1].

e Dose Reductions and Discontinuations:

o Since the primary analysis, 5 additional patients required a dose reduction due to TEAEs [4].
o No dose reductions occurred after Year 3 of treatment [4].
o Between Years 2 and 4, 4 patients discontinued treatment due to TEAES [4].

¢ Most Common TEAEs: The most frequently observed TEAESs included diarrhea, nausea, fatigue,

hypophosphatemia, rash, and ovarian toxicity [4] [3] [1].
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Mechanism of Action & Clinical Workflow

Understanding the drug's mechanism is key for researchers. The following diagram illustrates how

nirogacestat, a gamma-secretase (GS) inhibitor, targets the Notch signaling pathway to achieve its

therapeutic effect in desmoid tumors [5] [2].
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The clinical development and safety management workflow is summarized below:

Initiate Treatment
(150 mg BID)

Continuous 28-day Cycles

Routine Monitoring
(LFTs, Electrolytes, Dermatology)

If present

AE Occurs

For Grade 3+ AEs

For Grade 1-2 AEs (per guidelines)

Withhold Dose & Monitor
for Recovery

Manage with Supportive Care

Resume at

Reduced Dose

Click to download full resolution via product page

Critical Pre-Treatment & Monitoring Considerations

e Baseline Assessments: Prior to initiating therapy, conduct the following [1]:
o Dermatologic evaluation to establish a baseline skin health status.
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o Clinical chemistry panels to assess liver function and phosphate/potassium levels.
o Patient counseling for females of reproductive potential regarding the risk of ovarian toxicity.
¢ Drug Interactions: Concomitant use of nirogacestat with strong or moderate CYP3A inhibitors or
inducers should be avoided. Concomitant use with proton pump inhibitors or H2 blockers is also
not recommended [1].

The long-term data from the DeFi trial confirms that with proactive monitoring and management, the safety

profile of nirogacestat is consistent and manageable, supporting its continued use in eligible patients [4] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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